Cas no 877942-60-4 (2-[(1-Cyanocyclohexyl)amino]-1-methyl-2-oxoethyl 4-[(2-cyanoacetyl)amino]benzoate)

• Product Name: 2-[(1-Cyanocyclohexyl)amino]-1-methyl-2-oxoethyl 4-[(2-cyanoacetyl)amino]benzoate
• CAS No: 877942-60-4
• MF: C₂₀H₂₂N₄O₄
• MW: 382.413084506989
• CID: 5455118
• PubChem ID: 16287666
• Update Time: 2025-10-18

2-[(1-Cyanocyclohexyl)amino]-1-methyl-2-oxoethyl 4-[(2-cyanoacetyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] 4-[(2-cyanoacetyl)amino]benzoate
• 877942-60-4
• AKOS016853355
• Z18636416
• 1-[(1-CYANOCYCLOHEXYL)CARBAMOYL]ETHYL 4-(2-CYANOACETAMIDO)BENZOATE
• AKOS001225101
• EN300-26686419
• 2-[(1-Cyanocyclohexyl)amino]-1-methyl-2-oxoethyl 4-[(2-cyanoacetyl)amino]benzoate

• Inchi： 1S/C20H22N4O4/c1-14(18(26)24-20(13-22)10-3-2-4-11-20)28-19(27)15-5-7-16(8-6-15)23-17(25)9-12-21/h5-8,14H,2-4,9-11H2,1H3,(H,23,25)(H,24,26)
• InChI Key： FXSXGYSVWYOCPZ-UHFFFAOYSA-N
• SMILES： C(OC(C)C(NC1(C#N)CCCCC1)=O)(=O)C1=CC=C(NC(CC#N)=O)C=C1

Computed Properties

• Exact Mass: 382.16410520g/mol
• Monoisotopic Mass: 382.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 754.6±60.0 °C(Predicted)
• pka: 4.64±0.10(Predicted)

Additional information on 2-[(1-Cyanocyclohexyl)amino]-1-methyl-2-oxoethyl 4-[(2-cyanoacetyl)amino]benzoate

2-[(1-Cyanocyclohexyl)amino]-1-methyl-2-oxoethyl 4-[(2-cyanoacetyl)amino]benzoate: A Comprehensive Overview

The compound with CAS No. 877942-60-4, commonly referred to as 2-[(1-Cyanocyclohexyl)amino]-1-methyl-2-oxoethyl 4-[(2-cyanoacetyl)amino]benzoate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a cyanocyclohexyl group, a benzoate moiety, and multiple functional groups that contribute to its unique chemical properties.

Recent studies have highlighted the importance of cyanocyclohexyl derivatives in drug design due to their ability to enhance bioavailability and stability. The presence of the benzoate group further enhances the molecule's solubility and pharmacokinetic properties, making it a promising candidate for therapeutic applications. Researchers have also explored the role of cyanoacetyl groups in modulating enzyme activity, which could be leveraged in the development of novel enzyme inhibitors.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the cyanocyclohexyl intermediate through amination reactions and the subsequent coupling with the benzoate derivative via esterification. The use of modern catalysts and reaction conditions has significantly improved the yield and purity of the final product, ensuring its suitability for large-scale production.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies targeting various disease states. Its ability to interact with specific cellular pathways has been extensively studied, with recent findings suggesting potential applications in oncology and neurodegenerative diseases. The cyanoacetyl group has been identified as a key determinant of its bioactivity, while the cyanocyclohexyl moiety contributes to its favorable pharmacokinetic profile.

In terms of applications, this compound has garnered attention in both academia and industry. Its structural versatility makes it an ideal starting material for further chemical modifications, enabling researchers to explore a wide range of analogs with enhanced properties. Additionally, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), facilitates detailed characterization and quality control.

Looking ahead, ongoing research is focused on optimizing the synthesis process to reduce costs and improve scalability. Collaborative efforts between chemists and pharmacologists are also underway to explore new therapeutic indications for this compound. The integration of computational chemistry tools into drug design is expected to further accelerate the discovery of novel applications for 2-[(1-Cyanocyclohexyl)amino]-1-methyl-2-oxoethyl 4-[(2-cyanoacetyl)amino]benzoate.

In conclusion, CAS No. 877942-60-4 represents a cutting-edge molecule with immense potential in the fields of organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset for future research and development efforts.